![molecular formula C8H13ClF3NO2 B6221672 rac-2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetic acid hydrochloride, cis CAS No. 2759728-91-9](/img/no-structure.png)
rac-2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetic acid hydrochloride, cis
Overview
Description
Rac-2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetic acid hydrochloride, cis (also known as rac-2-TFMPA HCl, cis) is an organofluorine compound that has been used in a variety of scientific research applications. It is a chiral compound, meaning that it has two isomers, or forms, that are mirror images of each other. Rac-2-TFMPA HCl, cis is the most commonly used form of the compound. Rac-2-TFMPA HCl, cis has a variety of applications in scientific research, including use in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Rac-2-TFMPA HCl, cis has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in laboratory experiments. Rac-2-TFMPA HCl, cis has been used to study the effects of chirality on the activity of enzymes, as well as to study the effects of organic fluorine compounds on the activity of enzymes. In addition, rac-2-TFMPA HCl, cis has been used to study the effects of organic fluorine compounds on the structure of proteins.
Mechanism of Action
Rac-2-TFMPA HCl, cis is thought to act as an enzyme inhibitor. It is believed to bind to the active site of enzymes, preventing them from catalyzing reactions. This inhibition of enzyme activity can have a variety of effects on biochemical and physiological processes.
Biochemical and Physiological Effects
Rac-2-TFMPA HCl, cis has been used to study the effects of chirality on the activity of enzymes, as well as to study the effects of organic fluorine compounds on the activity of enzymes. In addition, rac-2-TFMPA HCl, cis has been used to study the effects of organic fluorine compounds on the structure of proteins. The effects of rac-2-TFMPA HCl, cis on biochemical and physiological processes have not been extensively studied, but it is believed that it may have a variety of effects, depending on its concentration and the type of enzyme or protein that it is targeting.
Advantages and Limitations for Lab Experiments
Rac-2-TFMPA HCl, cis has several advantages for laboratory experiments. It is relatively easy to synthesize, and its chiral form makes it useful for studying the effects of chirality on enzyme activity. In addition, it is relatively stable, making it easier to store and use in experiments. However, rac-2-TFMPA HCl, cis also has some limitations. It is relatively expensive, and it may not be as effective as other compounds for certain types of experiments.
Future Directions
There are a variety of potential future directions for research involving rac-2-TFMPA HCl, cis. These include further studies of the effects of chirality on enzyme activity, as well as studies of the effects of organic fluorine compounds on the structure of proteins. In addition, further research could be conducted on the effects of rac-2-TFMPA HCl, cis on biochemical and physiological processes. Finally, further research could be conducted on the use of rac-2-TFMPA HCl, cis in drug development and other applications.
Synthesis Methods
Rac-2-TFMPA HCl, cis is synthesized by a method known as the Hofmann rearrangement. This method involves the reaction of an amide with a halide in the presence of a base. The reaction produces an amine, which is then reacted with an acyl chloride to form an amide. The amide is then reacted with a base to form the desired product, rac-2-TFMPA HCl, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetic acid hydrochloride, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dioxohexanoic acid", "trifluoromethylpiperidine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Reduction of 2,4-dioxohexanoic acid with sodium borohydride in ethanol to yield 2-hydroxyhexanoic acid", "Step 2: Protection of the hydroxyl group in 2-hydroxyhexanoic acid with acetic anhydride to form the corresponding acetate ester", "Step 3: Conversion of the acetate ester to the corresponding acid chloride using thionyl chloride", "Step 4: Reaction of the acid chloride with trifluoromethylpiperidine in the presence of triethylamine to yield the corresponding amide", "Step 5: Hydrolysis of the amide with hydrochloric acid to yield the corresponding acid", "Step 6: Resolution of the acid into its enantiomers using a chiral resolving agent", "Step 7: Conversion of the desired enantiomer to the corresponding hydrochloride salt using hydrochloric acid", "Step 8: Formation of the cis isomer by adjusting the pH of the hydrochloride salt solution with sodium hydroxide" ] } | |
CAS RN |
2759728-91-9 |
Molecular Formula |
C8H13ClF3NO2 |
Molecular Weight |
247.6 |
Purity |
95 |
Origin of Product |
United States |
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